![molecular formula C33H56O14 B1246062 Gingerglycolipid A](/img/structure/B1246062.png)
Gingerglycolipid A
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Overview
Description
Gingerglycolipid A is a galactosylglycerol derivative.
This compound is a natural product found in Sonchus arvensis, Zingiber officinale, and other organisms with data available.
Scientific Research Applications
1. Antihyperglycemic and Antioxidant Properties
Gingerglycolipid A, derived from Zingiber officinale (ginger), exhibits potential antihyperglycemic effects. Studies have shown that ginger and its components, including this compound, can reduce plasma glucose levels and have antioxidant activities. This makes it a potential phytomedicine for the treatment of diabetes through its effects on glycolytic enzymes and oxidative stress markers in diabetic conditions (Abdulrazaq et al., 2011); (Shanmugam et al., 2011).
2. Neuroprotective Effects
Ginger, including this compound, has shown neuroprotective effects. These effects are attributed to its antioxidant properties, which can mitigate oxidative damage in brain tissues. This suggests a potential role for this compound in preventing or managing diabetic complications affecting the nervous system (Shanmugam et al., 2011); (Lim et al., 2014).
3. Potential in Metabolic Syndrome Management
Studies suggest this compound may have beneficial effects on metabolic syndromes, including obesity and related complications. It influences lipid and carbohydrate metabolism, potentially offering a therapeutic approach for these conditions (Wang et al., 2017); (Jafarnejad et al., 2017).
4. Antimicrobial and Antibacterial Properties
This compound has been identified as one of the active compounds in Zingiber zerumbet, exhibiting antibacterial properties. This indicates potential applications in the development of new antibacterial agents or treatments (Kapitan et al., 2016).
5. Anti-inflammatory and Immunomodulatory Actions
Ginger and its components, including this compound, demonstrate anti-inflammatory and immunomodulatory actions. These properties could be beneficial in the treatment of diseases where inflammation is a key factor (Ali et al., 2008).
Properties
Molecular Formula |
C33H56O14 |
---|---|
Molecular Weight |
676.8 g/mol |
IUPAC Name |
[(2S)-2-hydroxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropyl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate |
InChI |
InChI=1S/C33H56O14/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25(36)43-19-22(35)20-44-32-31(42)29(40)27(38)24(47-32)21-45-33-30(41)28(39)26(37)23(18-34)46-33/h3-4,6-7,9-10,22-24,26-35,37-42H,2,5,8,11-21H2,1H3/b4-3-,7-6-,10-9-/t22-,23-,24-,26+,27+,28+,29+,30-,31-,32-,33+/m1/s1 |
InChI Key |
MPSGDHOYFIUPSO-MDAKJLGTSA-N |
Isomeric SMILES |
CC/C=C\C/C=C\C/C=C\CCCCCCCC(=O)OC[C@H](CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO[C@@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O)O)O)O |
SMILES |
CCC=CCC=CCC=CCCCCCCCC(=O)OCC(COC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)O)O)O |
Canonical SMILES |
CCC=CCC=CCC=CCCCCCCCC(=O)OCC(COC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)O)O)O |
synonyms |
3'-O-linolenoylglyceryl 6-O-galactopyranosyl-galactopyranoside gingerglycolipid A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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